Cas no 940876-02-8 ((3-(Methylsulfanyl)phenyl)hydrazine hydrochloride)

• Product Name: (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride
• CAS No: 940876-02-8
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 3168147
• PubChem ID: 21110099
• Update Time: 2025-10-28

(3-(Methylsulfanyl)phenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(methylthio)phenyl)hydrazine hydrochloric acid salt
• 989-533-6
• [3-(methylsulfanyl)phenyl]hydrazine HCL
• G47504
• [3-(methylsulfanyl)phenyl]hydrazine hydrochloride
• [3-(methylsulfanyl)phenyl]hydrazinehydrochloride
• LFWNTXXHRMQLLB-UHFFFAOYSA-N
• 940876-02-8
• SCHEMBL3184764
• (3-methylsulfanylphenyl)hydrazine;hydrochloride
• (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride
• EN300-44159

• MDL： MFCD12197080
• Inchi： 1S/C7H10N2S.ClH/c1-10-7-4-2-3-6(5-7)9-8;/h2-5,9H,8H2,1H3;1H
• InChI Key： LFWNTXXHRMQLLB-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=CC=CC(=C1)NN

Computed Properties

• Exact Mass: 190.033
• Monoisotopic Mass: 190.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride

Introduction to (3-(Methylsulfanyl)phenyl)hydrazine Hydrochloride (CAS No. 940876-02-8)

(3-(Methylsulfanyl)phenyl)hydrazine hydrochloride, with the CAS registry number 940876-02-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydrazine group attached to a phenyl ring substituted with a methylsulfanyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride typically involves the reaction of an appropriate phenyl hydrazine derivative with a methyl sulfide compound under controlled conditions. This process often requires precise stoichiometric control and optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its potential industrial applications.

One of the most promising areas of research involving (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride is its application in drug discovery. The compound has been studied as a potential lead molecule for the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in various in vitro and in vivo models. For instance, recent studies have highlighted its potential as an anti-inflammatory agent, where it demonstrates inhibitory effects on pro-inflammatory pathways.

In addition to its pharmacological applications, (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic field-effect transistors (OFETs). These studies have shown promising results, suggesting that the compound could play a role in next-generation electronic devices.

The chemical stability and reactivity of (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride are also areas of active research. Recent investigations have focused on understanding its degradation pathways under different environmental conditions, such as exposure to light or oxidative agents. These studies are essential for determining the compound's shelf life and suitability for long-term storage or use in industrial processes.

From an environmental perspective, the ecological impact of (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride has been a topic of interest. Researchers have assessed its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further studies are needed to fully understand its environmental fate and risks.

In conclusion, (3-(Methylsulfanyl)phenyl)hydrazine hydrochloride (CAS No. 940876-02-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in fields ranging from pharmacology to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.